Cas no 24001-25-0 (4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-)

4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl- structure
24001-25-0 structure
Product name:4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-
CAS No:24001-25-0
MF:C18H21N3O2S
MW:343.44324
CID:255797
PubChem ID:32182

4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolecarboxamide,5-(benzoylamino)-N-cyclohexyl-3-methyl-
    • 5-benzamido-N-cyclohexyl-3-methyl-1,2-thiazole-4-carboxamide
    • 4-ISOTHIAZOLECARBOXAMIDE, 5-BENZAMIDO-N-CYCLOHEXYL-3-METHYL-
    • 24001-25-0
    • BRN 1164204
    • 5-Benzamido-N-cyclohexyl-3-methyl-4-isothiazolecarboxamide
    • DTXSID00178738
    • Inchi: InChI=1S/C18H21N3O2S/c1-12-15(17(23)19-14-10-6-3-7-11-14)18(24-21-12)20-16(22)13-8-4-2-5-9-13/h2,4-5,8-9,14H,3,6-7,10-11H2,1H3,(H,19,23)(H,20,22)
    • InChI Key: OUKATDNAFVQKSW-UHFFFAOYSA-N
    • SMILES: C1CCC(NC(C2C(C)=NSC=2NC(C2=CC=CC=C2)=O)=O)CC1

Computed Properties

  • Exact Mass: 343.13563
  • Monoisotopic Mass: 343.135448
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 99.3

Experimental Properties

  • Density: 1.26
  • Boiling Point: 385.8°C at 760 mmHg
  • Flash Point: 187.1°C
  • Refractive Index: 1.616
  • PSA: 71.09

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